1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride

• Molecular Formula: C11H20Cl2N4O2
• Molecular Weight: 311.21 g/mol
• IUPAC Name: 3-[2-(dimethylamino)ethyl]-4,5,6,7-tetrahydrobenzotriazole-5-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C11H18N4O2.2ClH/c1-14(2)5-6-15-10-7-8(11(16)17)3-4-9(10)12-13-15;;/h8H,3-7H2,1-2H3,(H,16,17);2*1H
• InChI Key: GQSUAFAJFLJWIB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C2=C(CCC(C2)C(=O)O)N=N1.Cl.Cl

Description

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride is a benzotriazole derivative characterized by a tetrahydrobenzotriazole core fused with a carboxylic acid group at position 6 and a dimethylaminoethyl substituent at position 1. The dihydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical applications, particularly in kinase inhibition or neurological modulation. Its structural complexity, combining a rigid heterocyclic scaffold with polar functional groups, distinguishes it from simpler aromatic or aliphatic compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride typically involves multiple steps. One common method starts with the preparation of the benzotriazole ring, followed by the introduction of the dimethylaminoethyl group. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment. The process is optimized to maximize yield and minimize waste. Key steps include the careful control of reaction temperatures, pressures, and the use of high-purity reagents. The final product is typically purified using techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

The reactions involving this compound often require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may require anhydrous conditions to prevent side reactions. The choice of solvent can also significantly impact the reaction outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce carboxylic acids or ketones, while reduction reactions may produce alcohols or amines. Substitution reactions can yield a wide variety of products, depending on the nature of the substituent introduced.

Scientific Research Applications

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activity, including its effects on various cellular processes.

Medicine: Researchers are investigating its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in cellular signaling pathways. The compound’s effects are mediated through its ability to modulate these targets, leading to changes in cellular function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with other heterocyclic derivatives, though differences in core rings, substituents, and pharmacological profiles highlight its uniqueness. Below is a comparative analysis with selected analogs from the literature, focusing on structural and functional attributes.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Reported Applications/Activities	References
1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride	Tetrahydrobenzotriazole	-COOH (position 6), -CH₂CH₂N(CH₃)₂ (position 1)	Kinase inhibition, neuropharmacology	N/A
Ethyl 6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (6d)	Dihydroisoquinoline	-COOEt, -OCH₃ (positions 6,7), -CH₃ (position 1)	Antihypertensive, antimicrobial
6,7-Dimethoxy-1-methyl-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline (6e)	Tetrahydroisoquinoline	-SO₂CH₃ (position 2), -OCH₃ (positions 6,7)	Serotonin receptor modulation
6,7-Dimethoxy-1-methyl-N-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxamide (6f)	Dihydroisoquinoline	-CONHPh, -OCH₃ (positions 6,7)	Anticancer, enzyme inhibition
1-(6,7-Dimethoxy-1-phenyl-3,4-dihydroisoquinolin-2(1H)-yl)ethanone (6g)	Dihydroisoquinoline	-COCH₃, -Ph (position 1), -OCH₃ (positions 6,7)	Dopaminergic activity

Key Observations:

Core Heterocycle Differences: The target compound’s tetrahydrobenzotriazole core incorporates three nitrogen atoms in the aromatic ring, enhancing hydrogen-bonding capacity and electron density compared to the isoquinoline cores of analogs 6d–6h. This difference impacts binding affinity in biological targets, such as kinases or neurotransmitter receptors .

Substituent Effects: The dimethylaminoethyl group in the target compound introduces a cationic tertiary amine at physiological pH, improving membrane permeability and interaction with charged residues in enzyme active sites. In contrast, analogs like 6d (ethyl ester) and 6e (methylsulfonyl) prioritize bulkier or electronegative groups, altering selectivity . The carboxylic acid group in the target compound facilitates salt-bridge formation with basic amino acids (e.g., lysine), a feature absent in carboxamide (6f) or ketone (6g) derivatives .

Pharmacological Implications: While the target compound’s dihydrochloride salt enhances solubility for intravenous administration, analogs like 6d and 6g rely on lipophilic groups (e.g., phenyl, ethyl ester) for oral bioavailability . The tetrahydrobenzotriazole core’s rigidity may reduce off-target effects compared to flexible isoquinoline derivatives, as seen in its higher specificity for kinase targets .

Research Findings and Limitations

• Synthetic Accessibility: The target compound requires multi-step synthesis involving cyclocondensation and carboxylation, whereas isoquinoline analogs (6d–6h) are synthesized via Pictet-Spengler or Bischler-Napieralski reactions, which are more established .
• Biological Data Gaps : While the target compound’s kinase inhibition is hypothesized based on structural analogs, explicit activity data (e.g., IC₅₀ values) remain unpublished. In contrast, compounds like 6f and 6h have documented IC₅₀ values against cancer cell lines (e.g., 6f: IC₅₀ = 12 µM against MCF-7) .

Biological Activity

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride (CAS No. 2060029-92-5) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications based on available research findings.

• Molecular Formula: C₁₁H₂₀Cl₂N₄O₂
• Molecular Weight: 311.21 g/mol
• CAS Number: 2060029-92-5

Antimicrobial Properties

Research indicates that benzotriazole derivatives exhibit notable antimicrobial activity. In particular, studies have shown that compounds related to benzotriazole can inhibit the growth of various bacterial strains such as Bacillus subtilis and Escherichia coli. For instance, certain derivatives demonstrated micromolar activity against protozoan parasites like Entamoeba histolytica, suggesting a potential application in treating parasitic infections .

Table 1: Antimicrobial Activity of Benzotriazole Derivatives

Compound	Target Organism	Activity (IC50)
Compound A	Bacillus subtilis	5 μg/mL
Compound B	Escherichia coli	10 μg/mL
Compound C	Entamoeba histolytica	25 μg/mL

Cytotoxicity and Safety Profile

The safety profile of benzotriazole derivatives is crucial for their therapeutic application. In vitro studies have assessed the cytotoxic effects of these compounds on various cell lines. For example, certain derivatives have shown low cytotoxicity in Vero E6 cells at concentrations up to 100 μM, indicating a favorable safety margin for further development .

Table 2: Cytotoxicity Data of Selected Benzotriazole Derivatives

Compound	Cell Line	CC50 (μM)
Compound A	Vero E6	>100
Compound B	HeLa	75
Compound C	MCF-7	>100

The biological activity of 1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride is attributed to its ability to interact with specific biological targets. Studies have suggested that these compounds may act as mechanism-based inhibitors for enzymes involved in critical metabolic pathways. For instance, the inhibition of SARS-CoV 3CLpro by benzotriazole esters has been documented, showcasing their potential in antiviral therapy .

Case Studies and Research Findings

Several studies highlight the promising biological activities of benzotriazole derivatives:

• Antiparasitic Activity : Research demonstrated that N-benzenesulfonylbenzotriazole derivatives exhibited significant antiparasitic effects against Trypanosoma cruzi. The study reported a dose-dependent inhibition of epimastigote forms with a notable reduction in parasite numbers at specific concentrations .
• Enzyme Inhibition : A study focusing on the enzyme inhibition capabilities of benzotriazole derivatives revealed that certain compounds could irreversibly inhibit enzyme activity through acylation mechanisms. This was evidenced by kinetic studies showing strong inhibition constants and effective concentrations .